N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide

• IUPAC Name: N-methyl-1-phenyl-N-(1-thieno[3,2-d]pyrimidin-4-ylpyrrolidin-3-yl)methanesulfonamide
• InChI: InChI=1S/C18H20N4O2S2/c1-21(26(23,24)12-14-5-3-2-4-6-14)15-7-9-22(11-15)18-17-16(8-10-25-17)19-13-20-18/h2-6,8,10,13,15H,7,9,11-12H2,1H3
• InChI Key: OJAOZMFEDHVBAB-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=NC3=C2SC=C3)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C18H20N4O2S2
• Molecular Weight: 388.5 g/mol

Description

“N-methyl-1-phenyl-N-(1-{thieno[3,2-d]pyrimidin-4-yl}pyrrolidin-3-yl)methanesulfonamide” is a complex organic compound that contains several functional groups and rings. It has a thieno[3,2-d]pyrimidin-4-yl group, which is a bicyclic structure consisting of a thiophene ring fused with a pyrimidine ring. This structure is often found in various pharmaceuticals and biologically active compounds.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, similar compounds are often synthesized through multi-step reactions involving the formation of the heterocyclic ring, followed by various substitutions. The key intermediate in these syntheses is often prepared by Gewald’s synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR, IR, and mass spectrometry. These techniques would provide information about the types of bonds, functional groups, and the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by its functional groups. For example, the sulfonamide group might participate in acid-base reactions, while the aromatic rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, solubility, and stability would be determined experimentally. These properties are crucial for understanding the compound’s behavior in biological systems and its suitability for pharmaceutical applications.

Scientific Research Applications

Synthetic Chemistry

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Drug Development

. This suggests potential applications in the development of new treatments for tuberculosis.

Biological Activity Studies

The compound could be used in studies investigating the biological activities of thieno[3,2-d]pyrimidines. .

Pharmacokinetics

. This suggests potential applications in pharmacokinetic studies.

In Vivo Studies

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Energy Metabolism Research

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Mechanism of Action

Target of Action

Thieno[3,2-d]pyrimidine derivatives, a core structure of the compound, have been reported to inhibit ezh2 , a key enzyme involved in histone methylation and gene regulation. Other studies have also reported that thieno[3,2-d]pyrimidine derivatives can act as JAK1 selective inhibitors .

Mode of Action

Based on the known actions of similar compounds, it can be inferred that the compound might interact with its targets (like ezh2 or jak1) and inhibit their activity . This inhibition could lead to changes in cellular processes controlled by these targets.

Future Directions

Future research could focus on exploring the biological activity of this compound and optimizing its properties for potential therapeutic applications. This could involve testing the compound against various biological targets, studying its pharmacokinetics and pharmacodynamics, and potentially modifying its structure to improve its efficacy and safety.